Cas no 2248377-99-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1H-pyrazole-4-carboxylate
• CAS No: 2248377-99-1
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• CID: 5965986
• PubChem ID: 165731019
• Update Time: 2025-10-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514382
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1H-pyrazole-4-carboxylate
• 2248377-99-1

• Inchi： 1S/C15H11N3O4/c19-13-9-3-1-2-4-10(9)14(20)18(13)22-15(21)11-7-16-17-12(11)8-5-6-8/h1-4,7-8H,5-6H2,(H,16,17)
• InChI Key： BZIRANBCIGPJQS-UHFFFAOYSA-N
• SMILES： O(C(C1C=NNC=1C1CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 297.07495584g/mol
• Monoisotopic Mass: 297.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1H-pyrazole-4-carboxylate (CAS: 2248377-99-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1H-pyrazole-4-carboxylate (CAS: 2248377-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoindole and pyrazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and targeted drug delivery.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity for cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study highlighted the compound's ability to disrupt CDK2/cyclin E interactions, leading to apoptosis in cancer cell lines. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory properties, recent research has explored the compound's utility in prodrug design. A team at the University of Cambridge reported in Chemical Communications that the 1,3-dioxo-isoindole moiety serves as an effective masking group for carboxylate functionalities, enabling controlled release of active drug molecules in physiological environments. This property has been leveraged to improve the pharmacokinetic profiles of several antiviral agents, including those targeting SARS-CoV-2 proteases.

Structural studies using X-ray crystallography and NMR spectroscopy have provided deeper insights into the compound's conformational dynamics and binding modes. For instance, a 2024 Nature Chemical Biology paper revealed that the cyclopropyl group plays a crucial role in stabilizing the pyrazole ring in a bioactive conformation, enhancing interactions with hydrophobic pockets in target proteins. These structural insights are guiding the design of next-generation analogs with improved potency and selectivity.

Despite these advancements, challenges remain in optimizing the compound's solubility and metabolic stability. Recent computational studies employing molecular dynamics simulations have identified key modifications to the isoindole scaffold that could address these limitations. Industry reports also indicate that several pharmaceutical companies have initiated preclinical development programs based on this compound, with a focus on autoimmune disorders and solid tumors.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1H-pyrazole-4-carboxylate represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological properties, positioning it as a valuable candidate for future drug discovery efforts.